Cas no 648428-41-5 (Ethanone, 2-[(bromomethyl)sulfonyl]-1-phenyl-)

• Product Name: Ethanone, 2-[(bromomethyl)sulfonyl]-1-phenyl-
• CAS No: 648428-41-5
• MF: C₉H₉BrO₃S
• MW: 277.134960889816
• CID: 414773
• PubChem ID: 71378428
• Update Time: 2025-04-19

Ethanone, 2-[(bromomethyl)sulfonyl]-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-[(bromomethyl)sulfonyl]-1-phenyl-
• 2-(bromomethylsulfonyl)-1-phenylethanone
• 2-(Bromomethanesulfonyl)-1-phenylethan-1-one
• 648428-41-5
• DTXSID90801048

• Inchi： 1S/C9H9BrO3S/c10-7-14(12,13)6-9(11)8-4-2-1-3-5-8/h1-5H,6-7H2
• InChI Key： JYPQPUAYNIYAKU-UHFFFAOYSA-N
• SMILES： BrCS(CC(C1C=CC=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 275.94557
• Monoisotopic Mass: 275.94558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• PSA: 51.21